N~1~,N~3~-bis(2-chlorophenyl)-2-[(methoxyimino)methyl]malonamide

• IUPAC Name: N,N'-bis(2-chlorophenyl)-2-[(E)-methoxyiminomethyl]propanediamide
• InChI: InChI=1S/C17H15Cl2N3O3/c1-25-20-10-11(16(23)21-14-8-4-2-6-12(14)18)17(24)22-15-9-5-3-7-13(15)19/h2-11H,1H3,(H,21,23)(H,22,24)/b20-10+
• InChI Key: QYKUNSVUWFMPOT-KEBDBYFISA-N
• Canonical SMILES: CON=CC(C(=O)NC1=CC=CC=C1Cl)C(=O)NC2=CC=CC=C2Cl
• Isomeric SMILES: CO/N=C/C(C(=O)NC1=CC=CC=C1Cl)C(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C17H15Cl2N3O3
• Molecular Weight: 380.2 g/mol

Description

N~1~,N~3~-bis(2-chlorophenyl)-2-[(methoxyimino)methyl]malonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as BCMO, and it is a malonamide derivative that has been synthesized for its potential use as a catalyst, chelating agent, and biological agent.

Scientific Research Applications

Synthesis and Characterization of Related Compounds

Research in organic synthesis has explored the preparation and properties of various compounds with structural or functional similarities, focusing on their potential applications in materials science, pharmaceuticals, and environmental chemistry. For instance, compounds with chlorophenyl groups and methoxyimino functionalities are often investigated for their reactivity, which might offer clues to the utility of N1,N3-bis(2-chlorophenyl)-2-[(methoxyimino)methyl]malonamide in synthesis or as intermediates in the production of more complex molecules (Zaragoza, 1995).

Environmental Chemistry and Toxicology

Studies on the environmental fate, biodegradation, and toxicological impact of structurally related compounds, such as methoxychlor and its derivatives, are crucial for understanding the ecological and health implications of these chemicals. Research demonstrates how certain bacteria can metabolize environmentally relevant compounds, potentially leading to the discovery of bioremediation approaches or the assessment of environmental risks associated with the use of such chemicals (Yim et al., 2008).

Electrochemistry and Materials Science

Electrochemical studies on compounds with methoxy and chlorophenyl functionalities can provide insights into their potential applications in materials science, including the development of novel electrochromic materials, sensors, or catalysts. Investigations into the electrochemical behavior of related compounds can guide the exploration of N1,N3-bis(2-chlorophenyl)-2-[(methoxyimino)methyl]malonamide in similar applications (McGuire & Peters, 2016).